Pentafluorophenyl 4-[5-(trifluoromethyl)pyridin-2-yl]benzoate
Overview
Description
Pentafluorophenyl 4-[5-(trifluoromethyl)pyridin-2-yl]benzoate is a chemical compound . Its CAS Number is 910036-89-4 .
Molecular Structure Analysis
The molecular weight of this compound is 433.26 . The IUPAC name is 2,3,4,5,6-pentafluorophenyl 4- [5- (trifluoromethyl)-2-pyridinyl]benzoate . The InChI code is 1S/C19H7F8NO2/c20-12-13 (21)15 (23)17 (16 (24)14 (12)22)30-18 (29)9-3-1-8 (2-4-9)11-6-5-10 (7-28-11)19 (25,26)27/h1-7H .Physical And Chemical Properties Analysis
This compound is a solid at ambient temperature .Scientific Research Applications
Agrochemical Applications
The compound is a derivative of trifluoromethylpyridines, which are key structural motifs in active agrochemical ingredients . They are used in the protection of crops from pests .
Pharmaceutical Applications
Trifluoromethylpyridines, including this compound, are used in the pharmaceutical industry . Several derivatives are used in the pharmaceutical and veterinary industries .
Veterinary Applications
As mentioned above, some trifluoromethylpyridine derivatives are used in the veterinary industry .
Organic Solar Cell Applications
The pentafluorophenyl substituted benzimidazole, a similar compound, has been introduced as a building block of conjugated polymers for optoelectronic applications . This suggests potential applications of the compound in organic solar cells.
5. Synthesis of High Molecular Weight Fluorinated Aromatic Polymers 2,3,4,5,6-Pentafluorobenzaldehyde, a similar compound, was used in the synthesis of novel, high molecular weight fluorinated aromatic polymers . This suggests potential applications of the compound in polymer synthesis.
6. Determination of Primary Amines in Sewage Sludge 2,3,4,5,6-Pentafluorobenzaldehyde was used as a derivatization reagent in a study to develop a sensitive method for the determination of primary amines in sewage sludge . This suggests potential applications of the compound in environmental analysis.
properties
IUPAC Name |
(2,3,4,5,6-pentafluorophenyl) 4-[5-(trifluoromethyl)pyridin-2-yl]benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H7F8NO2/c20-12-13(21)15(23)17(16(24)14(12)22)30-18(29)9-3-1-8(2-4-9)11-6-5-10(7-28-11)19(25,26)27/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXVFNQGTIWSDPI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC=C(C=C2)C(F)(F)F)C(=O)OC3=C(C(=C(C(=C3F)F)F)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H7F8NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30640251 | |
Record name | Pentafluorophenyl 4-[5-(trifluoromethyl)pyridin-2-yl]benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30640251 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
433.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Pentafluorophenyl 4-[5-(trifluoromethyl)pyridin-2-yl]benzoate | |
CAS RN |
910036-89-4 | |
Record name | Pentafluorophenyl 4-[5-(trifluoromethyl)pyridin-2-yl]benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30640251 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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